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Compound of Interest

Compound Name: 3-Acetyl-4-hydroxyindole

Cat. No.: B15337242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Acetyl-4-hydroxyindole, a

heterocyclic organic compound of interest in medicinal chemistry and drug discovery. This

document consolidates its chemical identifiers, physicochemical properties, and outlines

detailed experimental protocols for its synthesis and characterization, drawing from established

methodologies for analogous compounds. Furthermore, it explores the potential biological

activities and associated mechanisms of action, providing a foundation for further research and

development.

Chemical Identifiers and Physicochemical
Properties
3-Acetyl-4-hydroxyindole, also known as 1-(4-Hydroxy-1H-indol-3-yl)ethanone, is a derivative

of indole. While specific experimental data for this compound is limited in publicly available

literature, its key identifiers and predicted properties are summarized below.
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Identifier Value Source

CAS Number 1234481-64-1

PubChem CID 82411280

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.19 g/mol

IUPAC Name
1-(4-hydroxy-1H-indol-3-

yl)ethanone

SMILES
CC(=O)C1=C(C2=CC=CC=C2

N1)O
N/A

Predicted Boiling Point 411.3 ± 25.0 °C at 760 mmHg

Predicted Flash Point 202.5 ± 23.2 °C

Predicted Density 1.3 ± 0.1 g/cm³

Synthesis of 3-Acetyl-4-hydroxyindole
The synthesis of 3-Acetyl-4-hydroxyindole can be conceptually approached via Friedel-Crafts

acylation of 4-hydroxyindole. This method is a common and effective way to introduce an acetyl

group onto an aromatic ring.[1] The following is a proposed experimental protocol based on

established procedures for similar indole derivatives.[2]

Proposed Experimental Protocol: Friedel-Crafts
Acylation
Materials:

4-Hydroxyindole

Acetyl chloride or Acetic anhydride

Anhydrous Aluminum chloride (AlCl₃) or another suitable Lewis acid

Anhydrous dichloromethane (DCM) or another inert solvent
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Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate or magnesium sulfate

Ethyl acetate

Hexane

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add 4-hydroxyindole and anhydrous DCM

under a nitrogen atmosphere.

Addition of Lewis Acid: Cool the mixture to 0 °C in an ice bath. Slowly add anhydrous

aluminum chloride to the stirred suspension.

Addition of Acylating Agent: Add acetyl chloride (or acetic anhydride) dropwise to the reaction

mixture via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0

°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing

crushed ice and dilute HCl.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to obtain pure 3-Acetyl-4-hydroxyindole.

Synthesis Workflow

Synthesis of 3-Acetyl-4-hydroxyindole
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Caption: Workflow for the proposed synthesis of 3-Acetyl-4-hydroxyindole.

Characterization
Characterization of the synthesized 3-Acetyl-4-hydroxyindole would involve standard

analytical techniques to confirm its structure and purity.

Spectroscopic Data (Predicted and Analog-Based)
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While experimental spectra for 3-Acetyl-4-hydroxyindole are not readily available, the

expected spectral characteristics can be inferred from the parent compound, 3-acetylindole,

and general principles of spectroscopy.

Technique
Expected Observations for 3-Acetyl-4-
hydroxyindole

¹H NMR

Aromatic protons on the indole ring, a singlet for

the acetyl methyl group, and signals for the N-H

and O-H protons. The presence of the hydroxyl

group at the 4-position would influence the

chemical shifts of the adjacent aromatic protons.

[3]

¹³C NMR

Signals for the carbonyl carbon of the acetyl

group, aromatic carbons of the indole ring (with

shifts influenced by the hydroxyl group), and the

methyl carbon of the acetyl group.

IR Spectroscopy

Characteristic absorption bands for the N-H and

O-H stretching, C=O stretching of the ketone,

and C-N and C-O stretching, as well as aromatic

C-H and C=C stretching.[4]

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (175.19

g/mol ). Fragmentation patterns would likely

involve the loss of the acetyl group.

Biological Activity
Indole derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, antioxidant, and anticancer properties.[4][5] The introduction of acetyl and

hydroxyl groups to the indole scaffold can significantly modulate this activity.

Potential Antimicrobial Activity
Many 3-acetylindole derivatives have demonstrated significant antimicrobial activity against

various bacterial and fungal strains.[4][6] The mechanism of action is often attributed to the
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disruption of microbial cell membranes or the inhibition of essential enzymes. The presence of

a hydroxyl group in 3-Acetyl-4-hydroxyindole could enhance its antimicrobial potential

through increased hydrogen bonding interactions with biological targets.

Potential Antioxidant Activity
The phenolic hydroxyl group at the 4-position of the indole ring suggests that 3-Acetyl-4-
hydroxyindole may possess antioxidant properties.[4] Phenolic compounds are known to act

as free radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species

(ROS), thereby mitigating oxidative stress.[4]

Postulated Antioxidant Mechanism
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Caption: Postulated free radical scavenging mechanism for 3-Acetyl-4-hydroxyindole.
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Conclusion
3-Acetyl-4-hydroxyindole is a promising scaffold for the development of novel therapeutic

agents. This technical guide provides a foundational understanding of its chemical properties

and outlines methodologies for its synthesis and characterization. The exploration of its

potential biological activities, particularly as an antimicrobial and antioxidant agent, warrants

further investigation to unlock its full therapeutic potential. The provided protocols and

conceptual frameworks are intended to serve as a valuable resource for researchers in the

fields of organic chemistry, medicinal chemistry, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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